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Compound of Interest

Compound Name: alpha-L-mannopyranose

Cat. No.: B8495129 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals

delineating the key physical characteristics of L-mannose and L-glucose. This guide provides a

comparative analysis supported by experimental data and detailed methodologies for key

analytical procedures.

L-mannose and L-glucose are stereoisomers of the naturally abundant D-glucose and D-

mannose, respectively. While sharing the same chemical formula (C₆H₁₂O₆) and molecular

weight (180.16 g/mol ), their distinct spatial arrangements of hydroxyl groups result in differing

physical and biological properties.[1][2][3] This analysis focuses on the comparative physical

properties of these L-isomers, which are of increasing interest in various fields, including

metabolism research and drug development.

Comparative Physical Properties
The physical properties of L-mannose and L-glucose are summarized in the table below,

providing a clear comparison of their key characteristics.
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Physical Property L-Mannose L-Glucose

Molecular Formula C₆H₁₂O₆[4][5] C₆H₁₂O₆[6][7]

Molecular Weight 180.16 g/mol [4][5] 180.156 g/mol [6][7]

Appearance
White to off-white crystalline

powder[4][8]
White, crystalline solid[7]

Melting Point 129-131 °C[4][9] 153-156 °C[7][10]

Specific Rotation [α]
-13.5° to -15.5° (c=4 in water)

[4]

-52.0° (c=10 in water with NH₃)

[10][11]

Solubility in Water Soluble (100 mg/mL)[9] Soluble (91 g/100 mL)[6]

Crystalline Structure

Monosaccharides like L-

mannose typically form needle-

or plate-like crystals that are

soft and may incorporate water

molecules.[12]

As a monosaccharide, L-

glucose is expected to form

crystalline solids.[12][13] The

alpha and beta forms of D-

glucose have different crystal

structures.[14]

Experimental Protocols
The following sections detail the standard experimental methodologies used to determine the

key physical properties of monosaccharides like L-mannose and L-glucose.

1. Determination of Melting Point

The melting point of a crystalline solid is a fundamental physical property indicating its purity.

Apparatus: Capillary tube melting point apparatus.

Procedure:

A small, finely powdered sample of the sugar is packed into a thin-walled capillary tube to

a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting point range.[15]

2. Determination of Specific Rotation

Specific rotation is a characteristic property of chiral compounds and is measured using a

polarimeter.

Apparatus: Polarimeter, sodium lamp (D-line, 589 nm), volumetric flask, analytical balance,

polarimeter tube.[16][17]

Procedure:

A solution of the sugar of a known concentration (c, in g/mL) is prepared by dissolving a

precisely weighed mass (m) of the sugar in a specific volume (v) of solvent (typically

water) using a volumetric flask.[16]

The polarimeter tube of a known length (l, in decimeters) is filled with the solution,

ensuring no air bubbles are present.[16][18]

The observed optical rotation (α) of the solution is measured using the polarimeter at a

specific temperature (usually 20°C) and wavelength (usually the sodium D-line).[17][19]

The specific rotation [α] is calculated using the formula: [α] = α / (l × c).[17]

3. Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.

Apparatus: Beakers, magnetic stirrer and stir bar, analytical balance, thermometer, filtration

apparatus.

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.quora.com/Whats-the-melting-point-of-glucose
https://iitr.ac.in/Academics/static/Department/Physics/Optics%20Laboratory/7._Polarimeter_Biquartz.pdf
https://www.westfield.ma.edu/cmasi/organic_lab/labs/specific_rotation.pdf
https://iitr.ac.in/Academics/static/Department/Physics/Optics%20Laboratory/7._Polarimeter_Biquartz.pdf
https://iitr.ac.in/Academics/static/Department/Physics/Optics%20Laboratory/7._Polarimeter_Biquartz.pdf
http://satish0402.weebly.com/uploads/9/4/6/7/9467277/polarimeter.pdf
https://www.westfield.ma.edu/cmasi/organic_lab/labs/specific_rotation.pdf
https://vlab.amrita.edu/?sub=3&brch=208&sim=563&cnt=955
https://www.westfield.ma.edu/cmasi/organic_lab/labs/specific_rotation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8495129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A known volume of the solvent (e.g., 100 mL of water) is placed in a beaker and

maintained at a constant temperature.[20][21]

Small, accurately weighed portions of the sugar are incrementally added to the solvent

while stirring continuously.[20]

The addition of the sugar is stopped when a saturated solution is formed, indicated by the

presence of undissolved solid that persists for an extended period.

The total mass of the dissolved sugar is recorded to determine the solubility at that

temperature.[20]

Visualizations
Experimental Workflow for Physical Property Determination

The following diagram illustrates the general workflow for determining the key physical

properties of a monosaccharide.
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Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Logical Relationship of Stereoisomers

The following diagram illustrates the relationship between L-mannose, L-glucose, and their

more common D-enantiomers.

Epimers (at C2)

Epimers (at C2)

Hexoses (C6H12O6)

D-Glucose

L-GlucoseD-Mannose

Enantiomers

L-Mannose

Enantiomers

Click to download full resolution via product page

Caption: Stereoisomeric relationships of select hexoses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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